Cas no 1128-27-4 (1,5,6-trimethyl-1H-1,3-benzodiazole)

• Product Name: 1,5,6-trimethyl-1H-1,3-benzodiazole
• CAS No: 1128-27-4
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 850621
• PubChem ID: 929363
• Update Time: 2025-10-11

1,5,6-trimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1,5,6-trimethyl-
• 1,5,6-Trimethyl-1H-benzimidazole
• 1H-Benzimidazole,1,5,6-trimethyl-(9CI)
• 1,5,6-Trimethyl-1H-benzimidazol
• 1,5,6-trimethyl-1H-benzoimidazol-4-ylamine
• 1,5,6-trimethyl-1H-benzoimidazole
• 1,5,6-trimethyl-4-aminobenzimidazole
• 1,5,6-trimethylbenzimidazole
• 1,5,6-trimethyl-benzimidazole
• 1H-Benzimidazol-4-amine,1,5,6-trimethyl-(9CI)
• 1,5,6-trimethyl-1H-1,3-benzodiazole

• Inchi： 1S/C10H12N2/c1-7-4-9-10(5-8(7)2)12(3)6-11-9/h4-6H,1-3H3
• InChI Key： LMAVJMARZPTUQH-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1,5,6-trimethyl-1H-1,3-benzodiazole

Introduction to 1,5,6-trimethyl-1H-1,3-benzodiazole (CAS No. 1128-27-4) in Modern Chemical and Pharmaceutical Research

1,5,6-trimethyl-1H-1,3-benzodiazole, identified by its CAS number 1128-27-4, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the benzodiazole class, which is well-known for its role in the development of drugs targeting neurological and psychiatric disorders. The presence of multiple methyl groups at specific positions in its structure contributes to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The structural framework of 1,5,6-trimethyl-1H-1,3-benzodiazole consists of a benzene ring fused with a diazepine core, with three methyl substituents strategically positioned at the 1, 5, and 6 positions. This arrangement not only influences its electronic properties but also modulates its interaction with biological targets. The compound’s stability under various chemical conditions and its ability to undergo selective modifications make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 1,5,6-trimethyl-1H-1,3-benzodiazole. Researchers have been investigating its effects on neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA), which is a major inhibitory neurotransmitter in the central nervous system. Preliminary studies suggest that this compound may exhibit anxiolytic and sedative properties, although further research is needed to fully elucidate its mechanism of action.

One of the most compelling aspects of 1,5,6-trimethyl-1H-1,3-benzodiazole is its versatility as a building block in medicinal chemistry. The presence of reactive sites on its structure allows for the introduction of additional functional groups through various synthetic pathways. For instance, nucleophilic substitution reactions at the methyl positions can yield derivatives with altered pharmacological profiles. These derivatives may serve as lead compounds for the development of novel therapeutic agents targeting neurological disorders such as epilepsy and sleep disorders.

The synthesis of 1,5,6-trimethyl-1H-1,3-benzodiazole itself presents an interesting challenge due to the need for precise regioselectivity in introducing the methyl groups. Advanced synthetic techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to achieve this goal. These methods not only enhance yield but also improve purity, which is crucial for pharmaceutical applications. The development of efficient synthetic routes has opened up new avenues for exploring the chemical space around this scaffold.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 1,5,6-trimethyl-1H-1,3-benzodiazole. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing experiments aimed at optimizing its pharmacological properties. Additionally, virtual screening techniques have been used to identify potential binding partners and to predict drug-like characteristics.

The pharmaceutical industry has taken note of these developments and is actively exploring opportunities to incorporate 1,5,6-trimethyl-1H-1,3-benzodiazole into new drug candidates. Collaborative efforts between academic researchers and industry scientists are yielding promising results in preclinical studies. These studies are evaluating the safety and efficacy of derivatives derived from this compound in animal models. The findings from these trials could pave the way for clinical trials in humans.

Another area where 1,5,6-trimethyl-1H-1,3-benzodiazole shows promise is in the field of agrochemicals. Its structural features make it a suitable candidate for developing novel pesticides that target specific enzymes or receptors in pests while minimizing toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agricultural solutions that reduce reliance on traditional chemical pesticides.

The future direction of research on 1,5,6-trimethyl-1H-1,3-benzodiazole will likely focus on expanding its applications beyond traditional pharmaceuticals. Exploration into its role as an intermediate in material science and catalysis could uncover new uses that are not yet considered. Furthermore， interdisciplinary approaches combining organic chemistry， biochemistry， and computational methods will be essential in unlocking the full potential of this versatile compound.

In conclusion， CAS No 1128-27-4 represents more than just a number； it symbolizes a molecule with immense potential waiting to be harnessed through innovative research。 As scientists continue to unravel its mysteries， we can expect to see further breakthroughs that will benefit both human health and industrial applications alike。